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Compound of Interest

Compound Name: Norbolethone

Cat. No.: B1663206

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Norbolethone, a potent synthetic anabolic steroid. Due to its toxicological profile,
which led to its discontinuation for marketing, stringent adherence to these guidelines is
paramount to ensure personnel safety and regulatory compliance. Norbolethone is classified
as a DEA Schedule 11l controlled substance, indicating a potential for abuse and requiring
specific record-keeping and disposal procedures.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Norbolethone is provided in the
table below.
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Property Value

) (170a)-(x)-13-Ethyl-17-hydroxy-18,19-dinorpregn-
Chemical Name

4-en-3-one
Synonyms Genabol, Wy-3475
Molecular Formula C21H3202
Molecular Weight 316.48 g/mol
Appearance Crystals from alcohol
Melting Point 144-145°C
Solubility Practically insoluble in water

Toxicity Data

The available acute toxicity data for Norbolethone is summarized below. It is important to note
that comprehensive toxicological data for Norbolethone is limited due to its status as a non-
marketed compound. The provided LDso value should be interpreted with caution and
underscores the need for rigorous safety precautions.

Test Species Route Value

LDso Mouse Oral >5010 mg/kg[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of personal
protective equipment. However, for handling Norbolethone powder, the following minimum
PPE is required:
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PPE Category

Specification

Rationale

Hand Protection

Two pairs of powder-free nitrile

gloves

Prevents skin contact and
absorption. Double-gloving
provides additional protection
in case of a tear in the outer

glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from airborne
particles and potential

splashes.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator

Essential for handling powders
to prevent inhalation of this

potent compound.

Body Protection

A disposable, low-permeability

lab coat or gown

Protects skin and clothing from
contamination. Should be
changed immediately if

contaminated.

The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling Norbolethone.
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4 Risk Assessment )

Handling Norbolethone Powder?

Weighing or manipulating powder?

Yes

Double Nitrile Gloves

Safety Goggles

N95 Respirator

Disposable Gown

Click to download full resolution via product page

Caption: PPE selection workflow for handling Norbolethone powder.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedures is mandatory when working with Norbolethone to
minimize exposure risk.
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o Designated Area: All work with Norbolethone powder must be conducted in a designated
area, such as a certified chemical fume hood or a powder containment hood. The area
should be clearly marked with a warning sign indicating the presence of a potent compound.

o Decontamination: Before starting any work, decontaminate the work surface with an
appropriate solvent.

» Weighing:
o Perform all weighing operations within the containment hood.
o Use a dedicated set of weighing tools (spatulas, weigh boats).
o To minimize aerosol generation, carefully handle the powder.
e Solution Preparation:

o If preparing solutions, add the solvent to the container with the pre-weighed
Norbolethone powder slowly to avoid splashing.

o Keep the container covered as much as possible during dissolution.
e Post-Handling Decontamination:
o After handling, decontaminate all surfaces and equipment with a suitable solvent.
o Carefully remove and dispose of PPE as outlined in the disposal plan.
o Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Procedures

As a DEA Schedule Il controlled substance, the disposal of Norbolethone must be conducted
in accordance with federal and institutional regulations.

e Segregation and Labeling:
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o All waste contaminated with Norbolethone (e.g., gloves, weigh boats, pipette tips) must
be segregated from regular laboratory waste.

o Place contaminated waste in a clearly labeled, sealed, and puncture-resistant container.
The label should indicate "Hazardous Waste: Norbolethone".

e Unused or Expired Material:

o Unused or expired Norbolethone must be disposed of as a controlled substance. Do not
dispose of it in the regular trash or down the drain.

o Contact Environmental Health and Safety (EHS):

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of Norbolethone waste.

e Record Keeping:

o Maintain meticulous records of Norbolethone usage and disposal, as required by the
DEA for Schedule Il substances. This includes the date, amount used, and the name of
the individual who used it.

e Reverse Distributor:

o For larger quantities of expired or unwanted Norbolethone, a DEA-registered reverse
distributor must be used for disposal.[2][3][4][5] Your EHS office can assist in coordinating
this process. The transfer of Schedule 11l substances to a reverse distributor requires
specific invoicing and documentation.[5]

By strictly following these safety and logistical guidelines, researchers can mitigate the risks
associated with handling the potent and controlled substance, Norbolethone, ensuring a safe
laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.drugfuture.com/chemdata/norbolethone.html
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.purdue.edu/ehps/rem/laboratory/hazmat/dea.html
https://www.purdue.edu/ehps/rem/laboratory/hazmat/dea.html
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://ehs.tcu.edu/waste-environmental/controlled-substance-waste.php
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

